Cas no 304672-45-5 (3-Chloro-N-[4-(dimethylamino)phenyl]benzamide)

• Product Name: 3-Chloro-N-[4-(dimethylamino)phenyl]benzamide
• CAS No: 304672-45-5
• MF: C₁₅H₁₅ClN₂O
• MW: 274.745402574539
• CID: 5435180
• PubChem ID: 723760
• Update Time: 2025-11-03

3-Chloro-N-[4-(dimethylamino)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 304672-45-5
• AKOS002263683
• Oprea1_871631
• 3-chloro-N-[4-(dimethylamino)phenyl]benzamide
• F3096-0577
• 3-chloro-N-(4-(dimethylamino)phenyl)benzamide
• STL481392
• 3-Chloro-N-[4-(dimethylamino)phenyl]benzamide

• Inchi： 1S/C15H15ClN2O/c1-18(2)14-8-6-13(7-9-14)17-15(19)11-4-3-5-12(16)10-11/h3-10H,1-2H3,(H,17,19)
• InChI Key： RVBCDGNNEJFSOA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(C)C)C=C1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 274.0872908g/mol
• Monoisotopic Mass: 274.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 355.6±27.0 °C(Predicted)
• pka: 12.64±0.70(Predicted)

Additional information on 3-Chloro-N-[4-(dimethylamino)phenyl]benzamide

Comprehensive Overview of 3-Chloro-N-[4-(dimethylamino)phenyl]benzamide (CAS No. 304672-45-5): Properties, Applications, and Research Insights

3-Chloro-N-[4-(dimethylamino)phenyl]benzamide, identified by its CAS number 304672-45-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are widely studied for their diverse biological activities. The presence of both chloro and dimethylamino functional groups in its structure contributes to its unique chemical reactivity and potential applications in drug discovery and material science.

In recent years, the demand for high-purity benzamide compounds has surged, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. Researchers are particularly interested in 3-Chloro-N-[4-(dimethylamino)phenyl]benzamide due to its potential as a kinase inhibitor scaffold, a topic frequently searched in academic databases and AI-driven literature reviews. Its molecular structure aligns with the Lipinski's Rule of Five, making it a promising candidate for oral drug development.

The synthesis of CAS 304672-45-5 typically involves a multi-step process, including amide coupling reactions and aromatic substitution. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity and structural integrity. These methods are critical for ensuring compliance with Good Manufacturing Practices (GMP), a key concern for pharmaceutical manufacturers and regulatory bodies.

From an industrial perspective, 3-Chloro-N-[4-(dimethylamino)phenyl]benzamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental awareness, researchers are exploring catalyst-free reactions and biodegradable solvents for its production. These innovations address frequently searched queries like "eco-friendly synthesis of benzamides" and "reducing waste in organic chemistry."

In material science, this compound has shown promise in the development of organic semiconductors and photoactive materials. Its electron-donating dimethylamino group and electron-withdrawing chloro substituent create a push-pull system, a feature highly valued in optoelectronic applications. This aligns with trending searches on "organic electronics" and "next-generation display technologies."

Quality control of 304672-45-5 remains a critical focus area. Analytical challenges such as polymorph identification and residual solvent analysis are frequently addressed in peer-reviewed journals. The compound's stability under various pH conditions and thermal stress is also a subject of ongoing research, particularly for formulation scientists optimizing drug delivery systems.

Looking ahead, the scientific community anticipates expanded applications of 3-Chloro-N-[4-(dimethylamino)phenyl]benzamide in precision medicine and combinatorial chemistry. Its modular structure allows for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and AI-assisted drug design platforms. As research continues, this compound may contribute to breakthroughs in personalized therapeutics and multi-target drug development.